Cas no 2228801-22-5 (3,3-difluoro-3-(4-methoxynaphthalen-1-yl)propan-1-ol)

• Product Name: 3,3-difluoro-3-(4-methoxynaphthalen-1-yl)propan-1-ol
• CAS No: 2228801-22-5
• MF: C₁₄H₁₄F₂O₂
• MW: 252.256571292877
• CID: 5913937
• PubChem ID: 165653822
• Update Time: 2025-05-23

3,3-difluoro-3-(4-methoxynaphthalen-1-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-(4-methoxynaphthalen-1-yl)propan-1-ol
• 2228801-22-5
• EN300-1954360

• Inchi： 1S/C14H14F2O2/c1-18-13-7-6-12(14(15,16)8-9-17)10-4-2-3-5-11(10)13/h2-7,17H,8-9H2,1H3
• InChI Key： XDTCMWMFDMJMTC-UHFFFAOYSA-N
• SMILES： FC(CCO)(C1C=CC(=C2C=CC=CC=12)OC)F

Computed Properties

• Exact Mass: 252.09618601g/mol
• Monoisotopic Mass: 252.09618601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.5Ų

Additional information on 3,3-difluoro-3-(4-methoxynaphthalen-1-yl)propan-1-ol

Exploring the Properties and Applications of 3,3-Difluoro-3-(4-methoxynaphthalen-1-yl)propan-1-ol (CAS No. 2228801-22-5)

In the realm of specialty chemicals, 3,3-difluoro-3-(4-methoxynaphthalen-1-yl)propan-1-ol (CAS No. 2228801-22-5) has garnered significant attention due to its unique structural features and versatile applications. This fluorinated naphthalene derivative combines a methoxynaphthalene core with a difluoropropanol side chain, making it a valuable intermediate in pharmaceutical and material science research. Its CAS number 2228801-22-5 serves as a critical identifier for researchers sourcing high-purity compounds for advanced studies.

The compound's fluorine substitution and naphthalene backbone contribute to its distinct electronic properties, which are increasingly relevant in the development of OLED materials and fluorescent probes. Recent trends in AI-driven drug discovery have highlighted the importance of such fluorinated aromatics, as they frequently appear in virtual screening libraries for kinase inhibitors and GPCR modulators. Researchers frequently search for "difluorinated naphthalene derivatives" or "methoxynaphthalene alcohol applications," reflecting growing interest in this structural motif.

From a synthetic chemistry perspective, 3,3-difluoro-3-(4-methoxynaphthalen-1-yl)propan-1-ol demonstrates interesting reactivity patterns. The electron-rich methoxy group enhances the naphthalene ring's susceptibility to electrophilic aromatic substitution, while the difluoromethyl alcohol moiety offers multiple sites for further functionalization. This dual reactivity makes it particularly valuable for constructing molecular scaffolds in medicinal chemistry, where researchers often inquire about "fluorine effects on drug bioavailability" or "naphthalene-based building blocks."

The compound's potential in material science applications has been explored in several recent studies. Its rigid polycyclic structure and fluorine atoms contribute to enhanced thermal stability and unique optical properties, making it a candidate for advanced polymer additives. Industry professionals searching for "high-performance fluorinated additives" or "naphthalene derivatives for materials" will find this compound particularly interesting. The CAS 2228801-22-5 designation ensures precise identification when sourcing materials for these cutting-edge applications.

Analytical characterization of 3,3-difluoro-3-(4-methoxynaphthalen-1-yl)propan-1-ol typically involves advanced techniques such as NMR spectroscopy (particularly ¹⁹F NMR) and mass spectrometry. The presence of both fluorine atoms and the methoxynaphthalene system creates distinctive spectral signatures that facilitate quality control in production. This aspect is crucial for researchers investigating "fluorine NMR chemical shifts" or "mass spec analysis of naphthalene derivatives," common queries in analytical chemistry forums.

In pharmaceutical research, the compound's lipophilic character and hydrogen-bonding capacity make it an attractive fragment for drug design. The 4-methoxynaphthalene moiety is known to interact with various biological targets, while the difluoropropanol group can influence both solubility and target binding. These properties align with current trends in fragment-based drug discovery, where researchers frequently search for "privileged fragments in medicinal chemistry" or "fluorine in drug design."

Environmental and green chemistry considerations have also shaped recent investigations into this compound. The fluorine atoms introduce questions about environmental persistence, while the methoxynaphthalene core suggests potential biodegradation pathways. These aspects are particularly relevant to researchers examining "sustainable fluorochemicals" or "eco-friendly naphthalene derivatives," reflecting broader industry concerns about chemical sustainability.

The commercial availability of 3,3-difluoro-3-(4-methoxynaphthalen-1-yl)propan-1-ol (identified by CAS 2228801-22-5) has expanded in recent years, driven by demand from both academic and industrial researchers. Suppliers often highlight its high purity grade and custom synthesis options, addressing common purchaser queries about "source specialty fluorinated compounds" or "bulk naphthalene derivatives." The compound's shelf stability and handling requirements are also frequent topics in technical discussions.

Future research directions for this compound may explore its potential in energy storage materials, given the growing interest in organic electrode materials for batteries. The redox-active naphthalene system combined with fluorine's electronic effects could yield interesting electrochemical properties. This aligns with current searches for "naphthalene-based energy materials" and "fluorinated organic electrodes," demonstrating how fundamental chemical research intersects with emerging technologies.

In conclusion, 3,3-difluoro-3-(4-methoxynaphthalen-1-yl)propan-1-ol (CAS No. 2228801-22-5) represents a fascinating case study in how fluorinated aromatic compounds bridge multiple scientific disciplines. From its applications in drug discovery to its potential in advanced materials, this compound continues to inspire research across chemistry's diverse frontiers. Its unique combination of structural features ensures it will remain a subject of study as scientists address contemporary challenges in healthcare, energy, and sustainable chemistry.